Cas no 109750-36-9 (Urs-12-ene-23,28-dioicacid, 2,3,19-trihydroxy-, 28-b-D-glucopyranosyl ester, (2a,3b,4b)-)

• Product Name: Urs-12-ene-23,28-dioicacid, 2,3,19-trihydroxy-, 28-b-D-glucopyranosyl ester, (2a,3b,4b)-
• CAS No: 109750-36-9
• MF: C₃₆H₅₆O₁₂
• MW: 680.822652816772
• CID: 202082
• PubChem ID: 23930389
• Update Time: 2025-10-29

Urs-12-ene-23,28-dioicacid, 2,3,19-trihydroxy-, 28-b-D-glucopyranosyl ester, (2a,3b,4b)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-ene-23,28-dioicacid, 2,3,19-trihydroxy-, 28-b-D-glucopyranosyl ester, (2a,3b,4b)-
• (+)-TrachelosperosideA 1
• Trachelosperoside A 1
• (2R,3R,4R,6aR,6bS,8aS,11R,12R,12aS,14bR)-2,3,12-trihydroxy-4,6a,6b,11,12,14b-hexamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,11,12a,14,14a-tetradecahydropicene-4-carboxylic acid
• NCGC00179727-01
• AKOS040736345
• Trachelosperogenin A1
• ACon1_002203
• 109750-36-9
• CHEBI:183995
• NCGC00179727-03

• Inchi： 1S/C36H56O12/c1-17-9-12-36(30(45)48-28-25(41)24(40)23(39)20(16-37)47-28)14-13-32(3)18(26(36)35(17,6)46)7-8-21-31(2)15-19(38)27(42)34(5,29(43)44)22(31)10-11-33(21,32)4/h7,17,19-28,37-42,46H,8-16H2,1-6H3,(H,43,44)/t17-,19-,20-,21?,22?,23-,24+,25-,26-,27+,28+,31-,32-,33-,34-,35-,36+/m1/s1
• InChI Key： YXSQSVWHKZZWDD-GDSLHKPESA-N
• SMILES： O[C@]1(C)[C@H](C)CC[C@]2(C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)CC[C@]3(C)C(=CCC4[C@@]5(C)C[C@H]([C@@H]([C@@](C(=O)O)(C)C5CC[C@]43C)O)O)[C@@H]21

Computed Properties

• Exact Mass: 680.37728
• Monoisotopic Mass: 680.37717722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 214Ų

Experimental Properties

• PSA: 214.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins